Cas no 2167699-76-3 (methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate
• CAS No: 2167699-76-3
• MF: C₇H₈ClNO₄S
• MW: 237.660719871521
• CID: 5872696
• PubChem ID: 165571403
• Update Time: 2024-01-01

methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(chlorosulfonyl)-4-methyl-1H-pyrrole-3-carboxylate
• EN300-658793
• 2167699-76-3

• Inchi： 1S/C7H8ClNO4S/c1-4-5(7(10)13-2)3-9-6(4)14(8,11)12/h3,9H,1-2H3
• InChI Key： KPWDHQSXJIKLKZ-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C(C(=O)OC)=CN1)(=O)=O

Computed Properties

• Exact Mass: 236.9862566g/mol
• Monoisotopic Mass: 236.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.6Ų